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Compound of Interest

Compound Name: 6,6-dimethoxyhexanoic Acid

Cat. No.: B15496078

CAS Number: 153706-85-5 IUPAC Name: 6,6-dimethoxyhexanoic acid

Introduction

6,6-dimethoxyhexanoic acid is an organic compound and a derivative of hexanoic acid. This
technical guide provides a summary of its identification, properties, and a theoretical synthesis
pathway. It is important to note that while the compound is listed in chemical databases, there
is a notable scarcity of in-depth technical and experimental data in publicly accessible scientific
literature. This guide is intended for researchers, scientists, and professionals in drug
development who may be interested in this molecule.

Chemical and Physical Properties

The following table summarizes the available quantitative data for 6,6-dimethoxyhexanoic
acid. Much of the data is predicted due to the limited experimental information available.
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Property Value Source
CAS Number 153706-85-5 [1]
Molecular Formula C8H1604 [1]
Molecular Weight 176.21 g/mol

IUPAC Name 6,6-dimethoxyhexanoic acid

Boiling Point 265.2 + 30.0 °C (Predicted)

Density 1.046 + 0.06 g/cm? (Predicted)

pKa 4.76 £ 0.10 (Predicted)

Experimental Protocols

A detailed, peer-reviewed experimental protocol for the synthesis of 6,6-dimethoxyhexanoic
acid is not readily available in the scientific literature. However, a plausible synthetic route can
be proposed based on standard organic chemistry reactions. The most logical approach would
be the acetalization of the corresponding aldehyde, 6-oxohexanoic acid.

Theoretical Synthesis Protocol:
o Starting Material: 6-oxohexanoic acid.

o Reagents: Methanol (as both reactant and solvent), and a catalytic amount of a strong acid
(e.g., sulfuric acid or p-toluenesulfonic acid).

e Reaction: The 6-oxohexanoic acid would be dissolved in an excess of methanol. The acid
catalyst would then be added to the solution.

e Mechanism: The acid catalyst protonates the carbonyl oxygen of the aldehyde group, making
the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.
This process occurs twice, with the elimination of a water molecule, to form the dimethyl
acetal.

o Work-up and Purification: The reaction would likely be neutralized with a weak base,
followed by removal of the excess methanol under reduced pressure. The resulting crude
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product would then be purified, potentially through extraction and column chromatography, to
isolate the pure 6,6-dimethoxyhexanoic acid.

Logical Relationships and Workflows

Below is a diagram illustrating the theoretical synthesis workflow for 6,6-dimethoxyhexanoic
acid from 6-oxohexanoic acid.

Theoretical Synthesis of 6,6-dimethoxyhexanoic acid

6-oxohexanoic acid ~ Methanol (excess)
Acid Catalyst (e.g., H2S0a4)

cetalization .-~
»
G,6-dimethoxyhexanoic acioD

Click to download full resolution via product page

Caption: A diagram showing the theoretical synthesis of 6,6-dimethoxyhexanoic acid.

Signaling Pathways and Biological Activity

There is no available information in the scientific literature regarding any signaling pathways in
which 6,6-dimethoxyhexanoic acid is involved. Furthermore, its biological activity and
potential applications in drug development have not been described in published research. The
lack of data in these areas suggests that the compound is likely not widely studied or utilized in
biological or pharmaceutical research at this time.

Conclusion

6,6-dimethoxyhexanoic acid is a known chemical compound with the CAS number 153706-
85-5. While its basic chemical properties can be found in several databases, there is a
significant lack of in-depth technical information, including detailed experimental protocols for
its synthesis, comprehensive physicochemical data, and any information on its biological
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activity or potential applications. For researchers and scientists, this represents an area where
further investigation is needed to fully characterize this molecule and explore its potential uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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